4-Fluoro-N-(4-fluorophenyl)benzenesulfonamide

• Molecular Formula: C12H9F2NO2S
• Molecular Weight: 269.27 g/mol
• IUPAC Name: 4-fluoro-N-(4-fluorophenyl)benzenesulfonamide
• InChI: InChI=1S/C12H9F2NO2S/c13-9-1-5-11(6-2-9)15-18(16,17)12-7-3-10(14)4-8-12/h1-8,15H
• InChI Key: VZBCYMGTJFEUCK-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1NS(=O)(=O)C2=CC=C(C=C2)F)F

Description

4-Fluoro-N-(4-fluorophenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C12H9F2NO2S and its molecular weight is 269.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-fluorobenzenesulfonyl chloride (2 g, 10.3 mmol) at room temperature was stirred with pyridine (2.49 mL, 30.8 mmol) and 4-fluoroaniline (1.95 mL, 20.6 mmol) for 2 hrs. The reaction was quenched with 1 M HCl aqueous and then extracted with DCM, filtered through a phase separator and purified by silica gel column chromatography (0-100% DCM in cyclohexane) to give 4-fluoro-N-(4-fluoro-phenyl)-benzenesulfonamide (2.15 g, 78%). LCMS (m/z, Method A) ES+ 270 [M+1]+.